Cas no 28128-15-6 (2-Bromo-7H-purine)
2-Bromo-7H-purine is a brominated derivative of purine, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromine substituent at the 2-position enables selective functionalization, making it valuable for constructing modified nucleobases, nucleosides, and heterocyclic compounds. The compound is particularly useful in medicinal chemistry for the development of purine-based analogs with potential biological activity. Its stability under standard handling conditions and compatibility with common coupling reactions enhance its utility in targeted molecular design. Researchers employ 2-Bromo-7H-purine in cross-coupling, substitution, and cyclization reactions to explore structure-activity relationships in drug discovery and biochemical studies.
2-Bromo-7H-purine structure
Product Name:2-Bromo-7H-purine
CAS No:28128-15-6
MF:C5H3BrN4
MW:199.008118867874
MDL:MFCD23135385
CID:53274
PubChem ID:4546700
Update Time:2025-05-28
2-Bromo-7H-purine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-7H-purine
- 2-BROMOPURINE
- 2-bromo-7(9)H-purine
- 2-Brom-purin
- 9H-Purine,2-bromo
- MFCD23135385
- NSC-54259
- SB74519
- D78857
- AS-82713
- 28128-15-6
- NSC54259
- CS-0183863
- DTXSID30404113
- SCHEMBL4323514
- 2-bromo-9H-purine
-
- MDL： MFCD23135385
- Inchi： 1S/C5H3BrN4/c6-5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H,7,8,9,10)
- InChI Key： VUUFPZIGOAEYHC-UHFFFAOYSA-N
- SMILES： BrC1N=CC2=C(N=1)N=CN2
Computed Properties
- Exact Mass: 197.95400
- Monoisotopic Mass: 197.95411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46000
- LogP: 1.11540
2-Bromo-7H-purine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-7H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040586-5g |
2-Bromo-7H-purine |
28128-15-6 | 95% | 5g |
$2252.50 | 2023-09-02 | |
| TRC | B282225-50mg |
2-Bromopurine |
28128-15-6 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B282225-100mg |
2-Bromopurine |
28128-15-6 | 100mg |
$ 410.00 | 2022-06-07 | ||
| TRC | B282225-250mg |
2-Bromopurine |
28128-15-6 | 250mg |
$ 815.00 | 2022-06-07 | ||
| Chemenu | CM105261-1g |
2-bromo-7H-purine |
28128-15-6 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D775354-100mg |
2-bromo-7H-purine |
28128-15-6 | 97% | 100mg |
$190 | 2024-05-23 | |
| eNovation Chemicals LLC | D775354-250MG |
2-bromo-7H-purine |
28128-15-6 | 97% | 250mg |
$305 | 2024-05-23 | |
| eNovation Chemicals LLC | D775354-500MG |
2-bromo-7H-purine |
28128-15-6 | 97% | 500mg |
$510 | 2024-05-23 | |
| eNovation Chemicals LLC | D775354-1G |
2-bromo-7H-purine |
28128-15-6 | 97% | 1g |
$765 | 2024-05-23 | |
| eNovation Chemicals LLC | D775354-5G |
2-bromo-7H-purine |
28128-15-6 | 97% | 5g |
$2300 | 2024-05-23 |
2-Bromo-7H-purine Related Literature
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Graham S. Collier,Lauren A. Brown,Evan S. Boone,Meesha Kaushal,M. Nance Ericson,Michael G. Walter,Brian K. Long,S. Michael Kilbey J. Mater. Chem. C 2017 5 6891
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Graham S. Collier,Lauren A. Brown,Evan S. Boone,Meesha Kaushal,M. Nance Ericson,Michael G. Walter,Brian K. Long,S. Michael Kilbey J. Mater. Chem. C 2017 5 6891
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Nagaraju Mekala,Srinivasa Rao Buddepu,Sanjay K. Dehury,Krishna Murthy V. R. Moturu,Sunil Kumar V. Indukuri,Umamaheswara Rao Vasireddi,Atchuta R. Parimi RSC Adv. 2018 8 15863
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Magdalena Zdrowowicz,Pawe? Wityk,Barbara Michalska,Janusz Rak Org. Biomol. Chem. 2016 14 9312
-
Gwéna?lle Hervé,Guillaume Sartori,Gérald Enderlin,Grahame Mackenzie,Christophe Len RSC Adv. 2014 4 18558
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